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Compound of Interest

Compound Name: ROS inducer 2

Cat. No.: B12386479

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Compound I16, also referred to as "ROS inducer 2," is a novel synthetic small molecule

belonging to the 1,2,3,4-tetrahydro-β-carboline class of compounds. It has been identified as a

potent inducer of Reactive Oxygen Species (ROS) and demonstrates significant promise as a

bactericidal agent, particularly against intractable plant bacterial diseases. This technical guide

provides a comprehensive overview of the available data on Compound I16, including its

mechanism of action, quantitative activity, and the experimental protocols utilized in its initial

characterization. The information presented herein is primarily derived from the foundational

study by Liu, H.-W., et al. (2023) published in the Journal of Agricultural and Food Chemistry.

Core Compound Data
Compound I16 is a derivative of 1,2,3,4-tetrahydro-β-carboline featuring a 3-

aminopropanamide moiety. Its primary biological activity stems from its ability to disrupt the

intracellular redox balance in bacteria, leading to an accumulation of ROS and subsequent cell

death.
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Property Value

IUPAC Name Not publicly available

Synonyms ROS inducer 2, Compound I16

Molecular Formula C₂₃H₂₄F₃N₂O₂

Molecular Weight 415.45 g/mol

Chemical Class 1,2,3,4-Tetrahydro-β-carboline

Primary Target Intracellular Redox System in Bacteria

Mechanism of Action Induction of Reactive Oxygen Species (ROS)

Quantitative Biological Activity
The primary research has quantified the in vitro and in vivo efficacy of Compound I16 against

the plant pathogen Xanthomonas axonopodis pv. citri, the causative agent of citrus canker. The

following table summarizes the key quantitative data for Compound I16 and a selection of other

promising compounds from the same study for comparative purposes.

Compound
Target
Pathogen

In Vitro EC₅₀
(μg/mL)

In Vivo
Protective
Activity (%)

In Vivo
Curative
Activity (%)

I16

Xanthomonas

axonopodis pv.

citri

3.43 92.50 59.68

I6

Pseudomonas

syringae pv.

actinidiae

2.86 94.02 Not Reported

I29

Xanthomonas

oryzae pv.

oryzae

5.73 55.74 65.50

Data extracted from Liu, H.-W., et al. (2023). J Agric Food Chem. 71(29):11035-11047.
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Signaling and Mechanism of Action
The antibacterial activity of Compound I16 is attributed to its function as a potent ROS inducer.

The proposed mechanism involves the disruption of the bacterial redox homeostasis, leading to

a cascade of events culminating in bacterial cell death.
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Proposed mechanism of action for Compound I16.

Experimental Protocols
The following are generalized protocols based on the methodologies described in the primary

literature for the characterization of Compound I16. For precise details, including reagent

concentrations and specific instrumentation, it is imperative to consult the original publication

by Liu, H.-W., et al. (2023).

General Synthesis of 1,2,3,4-Tetrahydro-β-carboline
Derivatives
The synthesis of Compound I16 and its analogs is a multi-step process. A generalized workflow

is depicted below.
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General synthetic workflow for Compound I16 and analogs.

In Vitro Antibacterial Activity Assay
The in vitro antibacterial activity is typically determined using a broth microdilution method to

ascertain the half-maximal effective concentration (EC₅₀).

Bacterial Culture Preparation:Xanthomonas axonopodis pv. citri is cultured in a suitable broth

medium (e.g., Nutrient Broth) to a logarithmic growth phase.
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Compound Dilution: A stock solution of Compound I16 is prepared in a suitable solvent (e.g.,

DMSO) and serially diluted in the culture medium in a 96-well microtiter plate.

Inoculation: The bacterial suspension is diluted and added to each well of the microtiter plate

containing the compound dilutions.

Incubation: The plate is incubated at an optimal temperature (e.g., 28-30°C) for a specified

period (e.g., 24-48 hours).

Data Analysis: Bacterial growth is measured by monitoring the optical density at 600 nm

(OD₆₀₀) using a microplate reader. The EC₅₀ value is calculated by fitting the dose-response

data to a sigmoidal curve.

In Vivo Antibacterial Activity Assay (Protective and
Curative)
These assays are conducted on host plants to evaluate the compound's efficacy in a biological

system.

Protective Assay:

Healthy host plants (e.g., citrus seedlings) are sprayed with a solution of Compound I16 at

a specified concentration.

After a designated time (e.g., 24 hours), the treated plants are inoculated with a

suspension of Xanthomonas axonopodis pv. citri.

Plants are maintained in a controlled environment conducive to disease development.

Disease severity is assessed after a set incubation period (e.g., 7-14 days) by measuring

lesion size or number, and the protective effect is calculated relative to a control group.

Curative Assay:

Healthy host plants are first inoculated with a suspension of Xanthomonas axonopodis pv.

citri.
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After a specified time post-inoculation (e.g., 24 hours), the infected plants are sprayed with

a solution of Compound I16.

Plants are maintained in a controlled environment.

Disease severity is assessed, and the curative effect is calculated relative to a control

group.

Measurement of Intracellular ROS Levels
The induction of ROS in bacterial cells is a key mechanistic endpoint.

Bacterial Culture and Treatment:Xanthomonas axonopodis pv. citri is cultured to a specific

density and then treated with Compound I16 at its EC₅₀ concentration for a defined period.

Fluorescent Staining: A ROS-sensitive fluorescent probe, such as 2',7'-

dichlorodihydrofluorescein diacetate (H₂DCFDA), is added to the bacterial suspension.

Incubation: The mixture is incubated in the dark to allow for probe uptake and subsequent

oxidation by intracellular ROS.

Fluorescence Measurement: The fluorescence intensity is measured using a fluorometer or a

fluorescence microscope. An increase in fluorescence intensity in the treated cells compared

to untreated controls indicates an elevation in intracellular ROS levels.

Measurement of Antioxidant Enzyme Activity (Catalase
and Superoxide Dismutase)
To further elucidate the impact on the bacterial redox system, the activities of key antioxidant

enzymes are measured.

Cell Lysate Preparation: Bacterial cells are treated with Compound I16, harvested, and then

lysed to release intracellular proteins.

Catalase (CAT) Activity Assay: The decomposition of hydrogen peroxide (H₂O₂) by the cell

lysate is monitored spectrophotometrically by the decrease in absorbance at 240 nm.
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Superoxide Dismutase (SOD) Activity Assay: The inhibition of the reduction of a detector

molecule (e.g., nitroblue tetrazolium) by superoxide radicals generated in an enzymatic

reaction is measured spectrophotometrically.

Data Analysis: Enzyme activities are calculated and normalized to the total protein

concentration in the lysate.

Conclusion
Compound I16 (ROS Inducer 2) is a promising new bactericidal agent with a clear mechanism

of action centered on the induction of lethal oxidative stress in bacteria. Its high efficacy in both

in vitro and in vivo models against Xanthomonas axonopodis pv. citri highlights its potential for

development as a novel treatment for intractable plant bacterial diseases. Further research is

warranted to explore its broader spectrum of activity, safety profile, and formulation for

agricultural applications. For detailed experimental procedures and a comprehensive

understanding of the structure-activity relationships of the 1,2,3,4-tetrahydro-β-carboline series,

readers are strongly encouraged to consult the primary research article.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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